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ABU DHABI, UAE — As a key entity in Abu Dhabi's food and agriculture sector, Silal is actively
engaged in research and development to enhance water efficiency in the UAE's arid
environment. While specific in-depth technical guides or whitepapers with quantitative
experimental data are not publicly available, this document synthesizes public information to
provide a high-level overview of Silal's strategic approach, core research areas, and
technological collaborations aimed at sustainable water management in agriculture.

Silal's strategy for water efficiency is centered around a multi-faceted approach that integrates
technology, innovation, and knowledge transfer. The company's initiatives are largely driven
through its state-of-the-art research and development hub, the Innovation Oasis.[1][2]

Strategic Objectives and Core Research Areas

Silal has set ambitious goals to address the critical challenge of water scarcity in the UAE. A
primary objective is the targeted 95% reduction in fresh water consumption within its
sustainability projects at the Innovation Oasis.[1] The research to achieve this is concentrated
on several key areas:

o Climate-Resilient Farming: Developing and testing crop varieties and farming techniques that
are tolerant to extreme temperatures and require less water.
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» Soil and Water Management: A key program involves providing farmers with free soil and
water analysis to enable data-driven decisions on irrigation and fertilizer application, thereby
optimizing water usage and minimizing waste.[1]

o Controlled Environment Agriculture (CEA): Researching and implementing advanced
greenhouse technologies to create optimal growing conditions while minimizing water loss
through evaporation.

» Precision Agriculture: Utilizing 1oT sensors and data analytics to monitor farm conditions in
real-time, allowing for precise and efficient water application.[1][2]

o Alternative Water Sources: A significant focus is on developing and implementing innovative
desalination and water treatment technologies to provide sustainable sources of water for
agriculture.

Technological Collaborations and Methodologies

Silal's research and development model heavily relies on strategic partnerships with global
technology leaders. These collaborations are instrumental in bringing cutting-edge solutions to
the UAE's agricultural landscape. While detailed experimental protocols are not publicly
disclosed, the objectives of these partnerships provide insight into Silal's methodologies.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.silal.ae/innovation/innovation-oasis
https://www.silal.ae/innovation/innovation-oasis
https://www.youtube.com/watch?v=ivELf5fGJuA
https://www.benchchem.com/product/b15430928?utm_src=pdf-body
https://www.benchchem.com/product/b15430928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15430928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Technology Partner Technology/Area of Focus  Strategic Objective
To develop and implement a
novel, clean-energy-powered
method of desalinating
Desolenator Solar-Powered Desalination seawater for agricultural use,

significantly reducing the
carbon footprint of water

production.[1]

o Saltwater-Based Greenhouse
iyris )
Cooling

To pioneer new agricultural
technologies that utilize
saltwater for cooling
greenhouses, further reducing
the reliance on fresh water for

temperature control in CEA.[1]

Digital Farming and Seed
Bayer .
Trials

To develop digital farming
solutions tailored to desert
environments and conduct
trials on vegetable seed
varieties to identify crops that
are better suited to local
growing conditions and require
less water.[3][4][5]

Indoor Vertical Farming and
R&D

AeroFarms

To transfer knowledge and
technology related to
advanced farming systems,
improve seedling quality for
better resilience to harsh
conditions, and reduce water
consumption through high-tech

farming methods.[6]

Agritek Modern Irrigation and

Fertigation Systems

To develop farms for Silal and
its contracted farmers using
modern irrigation, fertigation,
and climate control

management systems to
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enhance resource use efficacy

and operational efficiency.[7]

Logical Workflow for Innovation and Farmer
Support

Silal's approach to research and development is cyclical, starting with identifying key
agricultural challenges and culminating in the dissemination of solutions to local farmers. This
process is designed to create a sustainable ecosystem for agricultural innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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